Cas no 6850-30-2 (4-Dehydrowithaferin A)

• Product Name: 4-Dehydrowithaferin A
• CAS No: 6850-30-2
• Molecular Formula: C₂₈H₃₆O₆
• Molecular Weight: 468.581849098206
• CID: 508912

4-Dehydrowithaferin A Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-22,27-dihydroxy-1,4-dioxo-, d-lactone, (5b,6b,22R)-
• 4-dehydrowithaferin A
• 4-Dehydro-Withaferin A
• 4-DWA
• XGPALHIQWWGRFB-TTWUVOALSA-N

• InChIKey： XGPALHIQWWGRFB-TTWUVOALSA-N
• Inchi： 1S/C28H36O6/c1-14-11-21(33-25(32)17(14)13-29)15(2)18-5-6-19-16-12-24-28(34-24)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h7-8,15-16,18-21,24,29H,5-6,9-13H2,1-4H3/t15-,16-,18+,19-,20-,21+,24+,26+,27-,28+/m0/s1
• SMILES： O1[C@@H]2C[C@H]3[C@@H]4CC[C@H]([C@H](C)[C@H]5CC(C)=C(CO)C(=O)O5)[C@@]4(C)CC[C@@H]3[C@]3(C(C=CC([C@]132)=O)=O)C

Computed Properties

• Exact Mass: 468.251
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 468.251
• Heavy Atom Count: 34
• Complexity: 1040
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 93.2

Experimental Properties

• Refractive Index: 1.593
• Boiling Point: 660.5°C at 760 mmHg
• Flash Point: 219.9°C
• Density: 1.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives